Cas no 56456-51-0 ([2-chloro-4-(trifluoromethyl)phenyl]methanol)

• Product Name: [2-chloro-4-(trifluoromethyl)phenyl]methanol
• CAS No: 56456-51-0
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• MDL: MFCD04972757
• CID: 366701
• PubChem ID: 40427110
• Update Time: 2025-11-02

[2-chloro-4-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethyl)benzyl alcohol
• [2-chloro-4-(trifluoromethyl)phenyl]methanol
• 2-chloro-4-(trifluoromethyl)Benzenemethanol
• 2-CHLORO-4-TRIFLUOROMETHYLBENZYL ALCOHOL
• Benzenemethanol,2-chloro-4-(trifluoromethyl)-
• ACT13295
• ANW-51769
• CTK8B5990
• SureCN92913
• 2-CHLOR-4-TRIFLUOROMETHYL-BENZYLALCOHOL
• 2-Chloro-4-(trifluoromethyl)benzylalcohol
• (2-Chloro-4-(trifluoromethyl)phenyl)methanol
• 2-Chloro-4-(Trifluoromethyl) Benzylalcohol
• GMZPPTCATYZORA-UHFFFAOYSA-N
• CS-W019057
• J-508702
• 2-Chloro-4-(trifluoromethyl)phenyl]methanol
• A22372
• SY104893
• GS-4434
• AC-26182
• SCHEMBL92913
• AKOS015850180
• AM20050137
• Z1269179744
• FT-0691614
• DTXSID20654246
• 56456-51-0
• EN300-218598
• MFCD04972757

• MDL： MFCD04972757
• Inchi： 1S/C8H6ClF3O/c9-7-3-6(8(10,11)12)2-1-5(7)4-13/h1-3,13H,4H2
• InChI Key： GMZPPTCATYZORA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1CO

Computed Properties

• Exact Mass: 210.00600
• Monoisotopic Mass: 210.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.416
• Melting Point: 50-52℃
• Boiling Point: 227 ºC
• Flash Point: 91 ºC
• PSA: 20.23000
• LogP: 2.85110

[2-chloro-4-(trifluoromethyl)phenyl]methanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on [2-chloro-4-(trifluoromethyl)phenyl]methanol

Comprehensive Overview of [2-chloro-4-(trifluoromethyl)phenyl]methanol (CAS No. 56456-51-0)

[2-chloro-4-(trifluoromethyl)phenyl]methanol (CAS No. 56456-51-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro and trifluoromethyl substitution on the phenyl ring, makes it a valuable intermediate in synthetic chemistry. The compound's methanol functional group further enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like [2-chloro-4-(trifluoromethyl)phenyl]methanol has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs). The compound's CAS No. 56456-51-0 is frequently searched in academic databases, reflecting its importance in medicinal chemistry and crop protection formulations.

One of the trending topics in organic synthesis is the development of sustainable fluorination methods. [2-chloro-4-(trifluoromethyl)phenyl]methanol aligns with this focus, as its trifluoromethyl group is a key motif in modern green chemistry applications. Laboratories worldwide are exploring its use in catalyzed reactions to reduce waste and improve yield efficiency, addressing the growing need for environmentally friendly synthetic routes.

The compound's physicochemical properties, including its solubility in common organic solvents like dichloromethane and ethanol, make it versatile for industrial-scale production. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor for GMP-compliant manufacturing. These attributes contribute to its prominence in patent literature and regulatory submissions.

Emerging studies highlight the potential of [2-chloro-4-(trifluoromethyl)phenyl]methanol in bioconjugation strategies, particularly for antibody-drug conjugates (ADCs). Its ability to form stable ether linkages under mild conditions has attracted attention from biotech companies. This application aligns with the current precision medicine trend, where targeted therapies require highly specific chemical modifiers.

From a commercial perspective, suppliers often list this compound under alternative names like 2-chloro-4-trifluoromethylbenzyl alcohol, which are common long-tail keywords in chemical marketplaces. Quality certifications such as ≥98% purity and analytical reports significantly influence procurement decisions, reflecting the industry's emphasis on traceability and reproducibility.

Ongoing research explores the compound's utility in liquid crystal formulations and organic electronics, capitalizing on the electronegativity of its fluorine atoms. These developments respond to the global demand for advanced materials in display technologies and flexible electronics, positioning CAS No. 56456-51-0 as a compound of interdisciplinary relevance.